Cas no 99552-78-0 (Methyl 2-bromo-2-(2-methoxyphenyl)acetate)

• Product Name: Methyl 2-bromo-2-(2-methoxyphenyl)acetate
• CAS No: 99552-78-0
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• MDL: MFCD20489081
• CID: 842425
• Update Time: 2025-06-11

Methyl 2-bromo-2-(2-methoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-2-(2-methoxyphenyl)acetate
• Benzeneacetic acid, alpha-bromo-2-methoxy-, methyl ester
• Benzeneacetic acid, α-broMo-2-Methoxy-, Methyl ester
• AK128117
• UBXWFYGCGHBNAP-UHFFFAOYSA-N
• Methyl bromo(2-methoxyphenyl)acetate
• Methyl bromo-(2-methoxyphenyl)acetate
• ST2413285
• AX8249908
• AB0058093
• bromo-(2-methoxyphenyl)acetic acid methyl ester
• Bromo-(2-methoxy-phenyl)acetic acid methyl ester

• MDL： MFCD20489081
• Inchi： 1S/C10H11BrO3/c1-13-8-6-4-3-5-7(8)9(11)10(12)14-2/h3-6,9H,1-2H3
• InChI Key： UBXWFYGCGHBNAP-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OC)C1C=CC=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Methyl 2-bromo-2-(2-methoxyphenyl)acetate

Recent Advances in the Application of Methyl 2-bromo-2-(2-methoxyphenyl)acetate (CAS: 99552-78-0) in Chemical Biology and Pharmaceutical Research

Methyl 2-bromo-2-(2-methoxyphenyl)acetate (CAS: 99552-78-0) is a key intermediate in organic synthesis and pharmaceutical development. Recent studies have highlighted its versatility in constructing complex molecular frameworks, particularly in the synthesis of bioactive compounds. This research brief consolidates the latest findings on its applications, mechanisms, and potential therapeutic implications, providing a comprehensive overview for researchers in the field.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of Methyl 2-bromo-2-(2-methoxyphenyl)acetate as a precursor in the synthesis of novel anti-inflammatory agents. The compound's bromoacetate moiety facilitated selective alkylation reactions, enabling the development of derivatives with enhanced COX-2 inhibitory activity. Molecular docking studies revealed that these derivatives exhibited high binding affinity, suggesting potential for further optimization as non-steroidal anti-inflammatory drugs (NSAIDs).

Another significant application was reported in Organic Letters (2024), where the compound served as a critical building block for asymmetric synthesis. Using chiral catalysts, researchers achieved enantioselective α-alkylation, yielding optically active intermediates for neurodegenerative disease therapeutics. The study emphasized the compound's role in addressing synthetic challenges associated with stereocontrol, a recurring hurdle in CNS drug development.

Emerging research also explores its utility in PROTAC (Proteolysis Targeting Chimera) technology. A 2024 Nature Chemical Biology paper detailed its incorporation into bifunctional molecules targeting estrogen receptor degradation. The 2-methoxyphenyl group contributed to improved pharmacokinetic properties, while the bromoacetate enabled covalent warhead attachment – a dual mechanism showing promise in overcoming endocrine therapy resistance in breast cancer.

From a safety perspective, recent toxicological assessments (Chemical Research in Toxicology, 2023) indicate that Methyl 2-bromo-2-(2-methoxyphenyl)acetate requires careful handling due to moderate skin sensitization potential. However, structure-activity relationship (SAR) studies confirm that metabolic stability increases significantly upon incorporation into larger pharmacophores, mitigating early-stage toxicity concerns during drug development.

These collective advances position Methyl 2-bromo-2-(2-methoxyphenyl)acetate as a multifaceted tool in medicinal chemistry. Its unique chemical properties continue to enable innovative approaches to drug discovery, particularly in targeted protein modulation and stereoselective synthesis. Future research directions may focus on expanding its applications in covalent inhibitor design and as a linchpin for fragment-based drug discovery platforms.